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Compound Name: Efavirenz-13C6

Cat. No.: B13860579

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the primary application of Efavirenz-13C6 in a research

setting. Efavirenz-13C6 is a stable isotope-labeled version of Efavirenz, a non-nucleoside

reverse transcriptase inhibitor (NNRTI) used in the treatment of HIV-1 infection. The

incorporation of six Carbon-13 atoms into the Efavirenz molecule makes it an invaluable tool for

bioanalytical studies, particularly in the precise quantification of the parent drug in biological

matrices.

Core Application: Internal Standard in Quantitative
Bioanalysis
The predominant use of Efavirenz-13C6 in research is as an internal standard (IS) for liquid

chromatography-tandem mass spectrometry (LC-MS/MS) methods.[1][2][3] Its chemical

properties are nearly identical to unlabeled Efavirenz, meaning it behaves similarly during

sample extraction, chromatography, and ionization. However, its increased mass allows it to be

distinguished from the unlabeled analyte by the mass spectrometer. This co-elution and

differential detection are fundamental to its function, enabling accurate and precise

quantification by correcting for variability in sample preparation and instrument response.[1]
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Logical Workflow for Quantitative Analysis using an
Internal Standard
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Liquid Chromatography Separation Tandem Mass Spectrometry Detection

Peak Area Integration

Calculate Peak Area Ratio
(Efavirenz / Efavirenz-13C6)

Quantify Efavirenz Concentration
using Calibration Curve

Click to download full resolution via product page

Caption: Workflow for Efavirenz quantification using Efavirenz-13C6 as an internal standard.

Experimental Protocol: Quantification of Efavirenz
in Human Plasma by LC-MS/MS
The following is a detailed methodology for the quantification of Efavirenz in human plasma,

adapted from a validated published method.[1]

Materials and Reagents
Analytes: Efavirenz and Efavirenz-13C6 (Internal Standard)

Solvents: HPLC-grade acetonitrile and formic acid

Biological Matrix: Drug-free human plasma
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Stock and Working Solutions
Efavirenz Stock Solution (1 mg/mL): Dissolve Efavirenz in 1% formic acid in acetonitrile.

Efavirenz-13C6 Stock Solution (1 mg/mL): Dissolve Efavirenz-13C6 in 1% formic acid in

acetonitrile.

Efavirenz Working Solutions: Prepare by serial dilution of the stock solution in a suitable

solvent to create calibration standards and quality control (QC) samples.

Efavirenz-13C6 Working Solution (10 ng/mL): Dilute the Efavirenz-13C6 stock solution with

0.1% formic acid in acetonitrile.

Sample Preparation
Pipette 50 µL of human plasma sample, calibration standard, or QC sample into a

microcentrifuge tube.

Add 100 µL of the Efavirenz-13C6 working solution (10 ng/mL).

Vortex for 30 seconds to precipitate proteins.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer 50 µL of the supernatant to a clean tube and add 50 µL of water.

Vortex and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography Conditions
LC System: High-performance liquid chromatography (HPLC) system

Column: A suitable reversed-phase C18 column

Mobile Phase A: 0.1% formic acid in water

Mobile Phase B: 0.1% formic acid in acetonitrile

Flow Rate: 0.3 mL/min
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Gradient Program:

0-1 min: 30% B

1-2 min: 30-90% B

2-3 min: 90% B

3-4 min: 90-30% B

4-5 min: 30% B

Injection Volume: 10 µL

Total Run Time: 5 minutes

Mass Spectrometry Conditions
Mass Spectrometer: Triple quadrupole mass spectrometer

Ionization Mode: Negative electrospray ionization (ESI)

Detection Mode: Multiple Reaction Monitoring (MRM)

MRM Transitions:

Efavirenz: m/z 314.20 → 243.90

Efavirenz-13C6: m/z 320.20 → 249.90

Dwell Time: 250 ms

Experimental Workflow Diagram
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Sample Preparation

LC-MS/MS Analysis

50 µL Plasma

Add 100 µL Efavirenz-13C6 (10 ng/mL)

Vortex 30s

Centrifuge 14,000 rpm, 10 min, 4°C

Transfer 50 µL Supernatant

Add 50 µL Water

Vortex

Transfer to Autosampler Vial

Inject 10 µL
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(Negative ESI, MRM)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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